Cas no 205382-87-2 (methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate)

Methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate is a chiral oxazolidinone derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (5S) configuration makes it valuable for asymmetric synthesis, particularly in the preparation of biologically active compounds. The oxazolidinone scaffold is known for its versatility in facilitating enantioselective transformations, such as aldol reactions and alkylations. This compound’s ester functionality enhances its reactivity, enabling further derivatization under mild conditions. Its stability and well-defined stereochemistry ensure reproducibility in synthetic routes, making it a preferred choice for researchers developing novel therapeutics or fine chemicals. Proper handling under inert conditions is recommended to preserve its integrity.

methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate structure

205382-87-2 structure

Product Name:methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate

CAS No:205382-87-2

MF:C₅H₇NO₄

MW:145.113381624222

MDL:MFCD18835409

CID:241476

PubChem ID:45090039

Update Time:2025-06-28

methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Oxazolidinecarboxylicacid, 2-oxo-, methyl ester, (5S)-
- 5-Oxazolidinecarboxylicacid,2-oxo-,methylester,(5S)-(9CI)
- MFCD18835409
- CS-0529423
- EN300-244872
- METHYL (5S)-2-OXO-1,3-OXAZOLIDINE-5-CARBOXYLATE
- (S)-Methyl 2-oxooxazolidine-5-carboxylate
- AS-43858
- methyl (s)-2-oxooxazolidine-5-carboxylate
- Methyl(S)-2-oxooxazolidine-5-carboxylate
- AKOS027402222
- 205382-87-2
- (S)-Methyl2-oxooxazolidine-5-carboxylate
- SCHEMBL18306102
- methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate
- MDL： MFCD18835409
- Inchi： 1S/C5H7NO4/c1-9-4(7)3-2-6-5(8)10-3/h3H,2H2,1H3,(H,6,8)/t3-/m0/s1
- InChI Key： YOAIRDDVWDKCTO-VKHMYHEASA-N
- SMILES： O1C(NC[C@H]1C(=O)OC)=O

Computed Properties

Exact Mass: 145.03750770g/mol
Monoisotopic Mass: 145.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 357.8±31.0 °C at 760 mmHg
Flash Point: 170.2±24.8 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl (5S)-2-oxo-1,3-oxazolidine-5-carboxylate Pricemore >>

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